Cas no 1181787-29-0 (1-Chloro-3-(2-chlorophenoxy)butan-2-one)

• Product Name: 1-Chloro-3-(2-chlorophenoxy)butan-2-one
• CAS No: 1181787-29-0
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5803347
• PubChem ID: 82044090
• Update Time: 2025-07-18

1-Chloro-3-(2-chlorophenoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1181787-29-0
• 1-chloro-3-(2-chlorophenoxy)butan-2-one
• EN300-734120
• 1-Chloro-3-(2-chlorophenoxy)butan-2-one

• Inchi： 1S/C10H10Cl2O2/c1-7(9(13)6-11)14-10-5-3-2-4-8(10)12/h2-5,7H,6H2,1H3
• InChI Key： WFEMLSIRUWMXTB-UHFFFAOYSA-N
• SMILES： ClCC(C(C)OC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Chloro-3-(2-chlorophenoxy)butan-2-one

1-Chloro-3-(2-chlorophenoxy)butan-2-one: A Comprehensive Overview

1-Chloro-3-(2-chlorophenoxy)butan-2-one (CAS No. 1181787-29-0) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its chlorine atoms and a phenoxy group, which contribute to its reactivity and functional versatility.

The chemical structure of 1-Chloro-3-(2-chlorophenoxy)butan-2-one consists of a butanone backbone with a chloro substituent at the 1-position and a 2-chlorophenoxy group at the 3-position. The presence of these functional groups imparts specific properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In recent studies, 1-Chloro-3-(2-chlorophenoxy)butan-2-one has been explored for its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its reactivity and functional groups make it a valuable starting material for the development of new compounds with diverse biological activities.

The synthesis of 1-Chloro-3-(2-chlorophenoxy)butan-2-one can be achieved through several methods, including nucleophilic substitution reactions and electrophilic aromatic substitution. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In the context of pharmaceutical research, 1-Chloro-3-(2-chlorophenoxy)butan-2-one has shown promise as a precursor for the synthesis of drugs targeting specific biological pathways. For instance, recent studies have investigated its use in the development of inhibitors for enzymes involved in metabolic disorders and cancer. The ability to fine-tune the chemical structure through derivatization has opened up new avenues for drug discovery and optimization.

Beyond pharmaceuticals, 1-Chloro-3-(2-chlorophenoxy)butan-2-one has also been studied for its potential in agrochemical applications. Its unique properties make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Research in this area has focused on developing compounds with enhanced efficacy and reduced environmental impact.

The physical properties of 1-Chloro-3-(2-chlorophenoxy)butan-2-one, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for understanding its behavior in different solvents and reaction conditions. For example, its solubility in organic solvents makes it an ideal candidate for use in solution-phase reactions.

Safety considerations are an important aspect of working with any chemical compound. While 1-Chloro-3-(2-chlorophenoxy)butan-2-one is not classified as a hazardous material, it is essential to handle it with appropriate precautions to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and following standard laboratory protocols.

In conclusion, 1-Chloro-3-(2-chlorophenoxy)butan-2-one (CAS No. 1181787-29-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemistry, biology, and pharmaceuticals.